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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

Cat. No.: B182512 Get Quote

An In-depth Technical Guide to Dimethyl 5-aminoisophthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl 5-aminoisophthalate is an aromatic organic compound that serves as a crucial

intermediate in the synthesis of a variety of chemicals.[1][2] Due to its bifunctional nature,

containing both amine and diester groups, it is a versatile building block in the agrochemical,

pharmaceutical, and dyestuff industries.[2][3] Its formal IUPAC name is dimethyl 5-

aminobenzene-1,3-dicarboxylate.[2][4][5] This guide provides a comprehensive overview of its

chemical and physical properties, detailed synthesis protocols, and known applications, tailored

for professionals in research and development.

Chemical and Physical Properties
The fundamental properties of Dimethyl 5-aminoisophthalate are summarized below. This

data is essential for its handling, characterization, and use in synthetic chemistry.
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Property Value Reference(s)

IUPAC Name
dimethyl 5-aminobenzene-1,3-

dicarboxylate
[1][2][4]

Synonyms

3,5-Dicarbomethoxyaniline, 5-

Aminoisophthalic acid dimethyl

ester

[4][5]

CAS Number 99-27-4 [1][2][4]

Molecular Formula C₁₀H₁₁NO₄ [1][2][4]

Molecular Weight 209.20 g/mol [4]

Appearance
White to off-white crystalline

solid/powder
[1][6]

Melting Point 178-181 °C [3][6]

Boiling Point 178-180 °C [3]

Density (Predicted) 1.248 ± 0.06 g/cm³ [3]

pKa (Predicted) 2.31 ± 0.10 [3]

Solubility

Soluble in chloroform, ethyl

acetate, dichloromethane;

Insoluble in water, methanol

[3][7]

InChI Key
DEKPYXUDJRABNK-

UHFFFAOYSA-N
[1][4]

SMILES
COC(=O)C1=CC(=CC(=C1)N)

C(=O)OC
[1][2]

Synthesis and Experimental Protocols
Dimethyl 5-aminoisophthalate is typically synthesized via the reduction of its nitro-substituted

precursor, Dimethyl 5-nitroisophthalate, or by the direct esterification of 5-aminoisophthalic

acid. Several detailed methods have been reported.
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Logical Workflow for Synthesis
The general approach to synthesizing Dimethyl 5-aminoisophthalate involves either the

reduction of a nitro group or the esterification of a carboxylic acid, as illustrated in the diagram

below.

Synthesis Pathways

Dimethyl 5-nitroisophthalate

Method 1: Catalytic
Hydrogenation (Pd/C)

 H₂, MeOH/HCl 

Method 2: Catalytic
Reduction (Fe₂O₃)

 HCOOH/Et₃N 

5-Aminoisophthalic Acid

Method 3: Fischer
Esterification (H₂SO₄)

 MeOH 

Dimethyl 5-aminoisophthalate

Click to download full resolution via product page

General synthesis strategies for Dimethyl 5-aminoisophthalate.

Protocol 1: Catalytic Hydrogenation of Dimethyl 5-
nitroisophthalate
This method involves the reduction of the nitro group of Dimethyl 5-nitroisophthalate using

palladium on carbon (Pd/C) as a catalyst.[3]

Materials:

Dimethyl 5-nitroisophthalate (1 equivalent, e.g., 95.7g, 0.4 mol)
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5% Palladium on Carbon (Pd/C) (e.g., 8g)

Methanol (MeOH) (e.g., 0.8 L)

2M Hydrochloric Acid (HCl) (e.g., 0.3 L)

2M Sodium Hydroxide (NaOH)

Deionized Water

Procedure:

Charge a 2L hydrogenation vessel equipped with a mechanical stirrer and thermometer with

Dimethyl 5-nitroisophthalate, 5% Pd/C, methanol, and 2M HCl.

Purge the resulting suspension with nitrogen gas.

Conduct the hydrogenation reaction at a temperature of 45 to 55 °C under mechanical

stirring.

Upon reaction completion, filter the suspension to remove the insoluble residue (catalyst).

Adjust the pH of the filtrate to 10 using 2M NaOH.

The crystallized solid product is recovered by filtration.

Wash the product with deionized water and dry under vacuum over P₂O₅ to yield Dimethyl
5-aminoisophthalate (yield: ~92%).[3]

Protocol 2: Iron-Catalyzed Reduction of a Nitro
Compound
This protocol uses an iron oxide-based catalyst for the reduction.[3]

Materials:

Nitro precursor (e.g., Dimethyl 5-nitroisophthalate) (1 equivalent, 0.5 mmol)
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Fe₂O₃/NGr@C-catalyst (50 mg, 5 mol% Fe)

Dry Tetrahydrofuran (THF) (5 mL)

Formic acid/Triethylamine (HCOOH/Et₃N) mixture (5:2 ratio, 3.5 equivalents HCOOH)

Ethyl Acetate

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica for column chromatography

n-hexane

Procedure:

Add the Fe₂O₃/NGr@C-catalyst and dry THF to an oven-dried pressure tube.

Sequentially add the nitro compound and the HCOOH/Et₃N mixture.

Flush the pressure tube with argon gas, seal it, and heat the reaction to 120 °C for 20-24

hours.

After completion, cool the mixture to room temperature and dilute it with ethyl acetate.

Filter out the catalyst and wash it with ethyl acetate.

Concentrate the filtrate containing the product.

Purify the crude product by column chromatography on silica gel, using an n-hexane-ethyl

acetate mixture as the eluent.

Combine the fractions containing the product and dry them over anhydrous Na₂SO₄.

Remove the solvent under vacuum to obtain the final product, Dimethyl 5-
aminoisophthalate.[3]
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Protocol 3: Fischer Esterification of 5-Aminoisophthalic
Acid
This method involves the direct esterification of 5-aminoisophthalic acid using methanol and an

acid catalyst.[3]

Materials:

5-Aminoisophthalic acid (1 equivalent, e.g., 1.0 g, 5.52 mmol)

Methanol (10 mL)

Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount)

Ethyl Acetate (EtOAc)

Sodium Bicarbonate solution

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Dissolve 5-aminoisophthalic acid in methanol.

Add a catalytic amount of concentrated H₂SO₄ to the solution.

Reflux the mixture at 90 °C overnight.

After cooling, remove the solvent (methanol).

Dissolve the residue in ethyl acetate (15 mL).

Wash the organic solution sequentially with sodium bicarbonate solution (2 x 15 mL) and

brine (2 x 15 mL).

Dry the organic layer over anhydrous Na₂SO₄.
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Remove the solvent under vacuum to afford Dimethyl 5-aminoisophthalate.[3]

Applications in Research and Drug Development
Dimethyl 5-aminoisophthalate is primarily valued as a synthetic intermediate.[6] Its

applications span several areas:

Pharmaceuticals: It serves as a raw material for various drug intermediates.[3] The presence

of an aniline moiety and two ester groups allows for diverse subsequent chemical

transformations to build complex bioactive molecules.

Dyestuffs: The aromatic amine structure makes it a suitable precursor for the synthesis of

azo dyes and other colorants.[2]

Material Science: It is used in the production of specialty polymers and resins.[6] For

example, it has been used to create luminescent coordination polymers.[2][7]

Chemosensors: Recent research has demonstrated its use as a foundational scaffold for

developing fluorescent chemosensors. A derivative of Dimethyl 5-aminoisophthalate has

been synthesized to create a highly selective sensor for the detection of Cu²⁺ ions.[8]

Biological Activity and Signaling Pathways
Based on available scientific literature, Dimethyl 5-aminoisophthalate is not known to be a

biologically active molecule that directly interacts with or modulates specific cellular signaling

pathways. Its primary role in the life sciences is as a precursor or building block in the chemical

synthesis of more complex, potentially bioactive compounds.[3][8] Searches for direct

biological activity or pathway modulation did not yield specific results for this compound.

Therefore, its utility in drug development is as a starting material rather than an active

pharmaceutical ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

